1,6-Anhydro-3,4-O-isopropylidene-beta-D-galactopyranose
1,6-Anhydro-3,4-O-isopropylidene-beta-D-galactopyranose
Brand Name:
Vulcanchem
CAS No.:
52579-97-2
VCID:
VC20851241
InChI:
InChI=1S/C9H14O5/c1-9(2)13-6-4-3-11-8(12-4)5(10)7(6)14-9/h4-8,10H,3H2,1-2H3
SMILES:
CC1(OC2C3COC(O3)C(C2O1)O)C
Molecular Formula:
C9H14O5
Molecular Weight:
202.2 g/mol
1,6-Anhydro-3,4-O-isopropylidene-beta-D-galactopyranose
CAS No.: 52579-97-2
Cat. No.: VC20851241
Molecular Formula: C9H14O5
Molecular Weight: 202.2 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 52579-97-2 |
|---|---|
| Molecular Formula | C9H14O5 |
| Molecular Weight | 202.2 g/mol |
| IUPAC Name | 4,4-dimethyl-3,5,9,11-tetraoxatricyclo[6.2.1.02,6]undecan-7-ol |
| Standard InChI | InChI=1S/C9H14O5/c1-9(2)13-6-4-3-11-8(12-4)5(10)7(6)14-9/h4-8,10H,3H2,1-2H3 |
| Standard InChI Key | IQSQTOWMVAKJTC-JAJWTYFOSA-N |
| Isomeric SMILES | CC1(O[C@H]2[C@H]3CO[C@H](O3)[C@@H]([C@H]2O1)O)C |
| SMILES | CC1(OC2C3COC(O3)C(C2O1)O)C |
| Canonical SMILES | CC1(OC2C3COC(O3)C(C2O1)O)C |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator